Cas no 3514-48-5 ((25R)-2alpha,3beta-Dihydroxy-5alpha-spirost-9(11)-en-12-on)

• Product Name: (25R)-2alpha,3beta-Dihydroxy-5alpha-spirost-9(11)-en-12-on
• CAS No: 3514-48-5
• MF: C₂₇H₄₀O₅
• MW: 444.60350894928
• CID: 1998002
• PubChem ID: 51136434
• Update Time: 2025-04-21

(25R)-2alpha,3beta-Dihydroxy-5alpha-spirost-9(11)-en-12-on Chemical and Physical Properties

Names and Identifiers

• (25R)-2alpha,3beta-Dihydroxy-5alpha-spirost-9(11)-en-12-on
• (25R)-2alpha,3beta-dihydroxy-5alpha-spirost-9(11)-en-12-one
• (25R)-2alpha,3beta-dihydroxy-5alpha-spirost-9-en-12-one
• 9(11)-Dehydromanogenin
• 9-dehydromanogenin
• (25R)-2α,3β-Dihydroxy-5α-spirost-9(11)-en-12-one
• NCGC00384758-01_C27H40O5_(2alpha,3beta,5alpha,8xi,14xi,25S)-2,3-Dihydroxyspirost-9(11)-en-12-one
• 3514-48-5
• CHEBI:182586
• AKOS040735021
• (4S,5'S,6R,7S,8R,9S,13S,15R,16R,18S)-15,16-dihydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-11-ene-6,2'-oxane]-10-one
• NCGC00384758-01

• Inchi： 1S/C27H40O5/c1-14-7-8-27(31-13-14)15(2)24-22(32-27)10-19-17-6-5-16-9-20(28)21(29)12-25(16,3)18(17)11-23(30)26(19,24)4/h11,14-17,19-22,24,28-29H,5-10,12-13H2,1-4H3
• InChI Key： LXLRCWVAWYFQIU-UHFFFAOYSA-N
• SMILES： CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)C(=O)C=C1C3CCC2C1(C)CC(O)C(O)C2

Computed Properties

• Exact Mass: 444.28757437Da
• Monoisotopic Mass: 444.28757437Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.146
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids